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Compound of Interest

Compound Name: Methyl Paraben-13C6

Cat. No.: B1147701 Get Quote

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals handling Methyl Paraben-13C6. The following procedures are

designed to ensure a safe laboratory environment and proper disposal of chemical waste.

Physical and Chemical Properties
Methyl Paraben-13C6 is a stable, non-volatile compound used as an antimicrobial

preservative and as an internal standard for quantitative analysis.[1] It is essential to

understand its properties to handle it safely.
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Property Value Citations

Chemical Formula
C₈H₈O₃ (with 6 carbon atoms

being ¹³C isotopes)
[2]

Molecular Weight ~158.10 g/mol [2][3]

Appearance
Colorless to white crystalline

powder or solid.
[4]

Melting Point 125 - 128 °C [4][5]

Boiling Point 280 °C at 760 mmHg [5]

Solubility

Information not readily

available in provided search

results.

Stability
Stable under normal

conditions.
[6][7]

Hazards (Solid Form)

Causes skin, eye, and

respiratory irritation.[4][8] May

form combustible dust

concentrations in air.[7]

Operational Plan: Handling Procedures
A systematic approach is critical when working with Methyl Paraben-13C6 to minimize

exposure and ensure safety. Operations should be conducted in a well-ventilated area or under

a chemical fume hood.[4]

Engineering Controls
Ventilation: Always handle Methyl Paraben-13C6 in an efficient fume hood or a well-

ventilated laboratory space to minimize inhalation of dust.[4]

Safety Stations: Ensure that safety showers and eyewash facilities are readily accessible

within the immediate work area for emergency use.[4][5]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following PPE is mandatory when handling Methyl Paraben-13C6:

Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles

to protect against dust particles and splashes.[5][7][9]

Hand Protection: Wear impervious chemical-resistant gloves, such as rubber gloves.[4][9]

Body Protection: A lab coat or chemical-resistant overalls should be worn to protect the skin.

[4][9] For tasks with a higher risk of dust generation, additional protective clothing may be

necessary.

Respiratory Protection: For nuisance exposures to dust, a NIOSH-approved P95 or P1

particle respirator is recommended.[10] For higher-level protection or when handling

solutions that may produce vapors, use appropriate respirator cartridges tested and

approved under government standards.[10]

Handling and Experimental Workflow
Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the

workspace of any unnecessary items.

Weighing and Transfer: Conduct weighing and transferring of the powder within a fume hood

or a ventilated enclosure to control dust. Use non-sparking tools to avoid ignition of dust

clouds.[7]

Solution Preparation: When dissolving the solid, add the powder slowly to the solvent to

avoid splashing.

Post-Handling: After handling, wash hands and forearms thoroughly with soap and water,

especially before eating, drinking, or smoking.[8] Clean all equipment and the work area to

prevent cross-contamination.

Disposal Plan
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Proper disposal of Methyl Paraben-13C6 and its containers is critical to prevent environmental

contamination and comply with regulations.

Waste Collection:

Collect all waste materials, including unused product and contaminated disposables (e.g.,

gloves, wipes), in a designated, clearly labeled, and sealed hazardous waste container.

Disposal Method:

Dispose of the chemical waste through a licensed professional waste disposal service.[10]

Disposal should be in accordance with all applicable local, regional, national, and

international regulations.[4][11] The waste may be sent to a hazardous or special waste

collection point.[8]

Some sources suggest chemical incineration as a possible disposal method.[12]

Container Disposal:

Do not reuse empty containers.[9] Contaminated packaging should be disposed of in the

same manner as the chemical waste.

Safe Handling Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Methyl Paraben-
13C6, from preparation to final disposal.
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1. Preparation Phase

2. Handling Phase

3. Disposal Phase

Emergency Procedures

Assess Hazards & Review SDS

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Ventilated Workspace
(Fume Hood)

Weigh & Transfer Chemical
(Minimize Dust)

Perform Experiment

Decontaminate Workspace & Equipment

Segregate Chemical Waste

Store in Labeled, Sealed Container

Dispose via Licensed Service

Skin/Eye Contact:
Flush with Water

Inhalation:
Move to Fresh Air

Spill:
Contain & Clean Up

with Appropriate PPE

Click to download full resolution via product page

Safe handling workflow for Methyl Paraben-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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